![molecular formula C14H16ClF6N B7768952 4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride](/img/structure/B7768952.png)
4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride
Description
4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride is a useful research compound. Its molecular formula is C14H16ClF6N and its molecular weight is 347.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride involves the reaction of 3,5-bis(trifluoromethyl)benzyl chloride with piperidine followed by quaternization with methyl iodide and subsequent reaction with hydrochloric acid to form the final product.
Starting Materials
3,5-bis(trifluoromethyl)benzyl chloride, piperidine, methyl iodide, hydrochloric acid
Reaction
Step 1: Reaction of 3,5-bis(trifluoromethyl)benzyl chloride with piperidine in the presence of a base such as potassium carbonate to form 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidine, Step 2: Quaternization of 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidine with methyl iodide to form 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium iodide, Step 3: Reaction of 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium iodide with hydrochloric acid to form 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride
properties
IUPAC Name |
4-[[3,5-bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F6N.ClH/c15-13(16,17)11-6-10(5-9-1-3-21-4-2-9)7-12(8-11)14(18,19)20;/h6-9,21H,1-5H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQZXASVFPBROLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C[NH2+]CCC1CC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F.[Cl-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClF6N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[[3,5-Bis(trifluoromethyl)phenyl]methyl]piperidin-1-ium;chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![trans (+/-) 1-[(Tert-butyl)oxycarbonyl]-4-(3-pyridyl)pyrrolidine-3-carboxylic acid](/img/structure/B7768940.png)
